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Compound of Interest

Compound Name: Trimethylbismuth

Cat. No.: B1197961 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling of the pyrophoric compound, trimethylbismuth (TMBi).

Adherence to these protocols is critical to ensure laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is trimethylbismuth and why is it considered hazardous?

A1: Trimethylbismuth (Bi(CH₃)₃) is a volatile, colorless organobismuth compound.[1] It is

classified as a pyrophoric liquid, meaning it can spontaneously ignite upon contact with air.[2]

[3] It is also highly reactive with water and other protic solvents.[1] Its primary hazards include

flammability (H225), being pyrophoric (H250), and potential toxicity if swallowed or in contact

with skin (H302, H311, H314).[1]

Q2: What are the immediate signs of a trimethylbismuth leak or spill?

A2: A trimethylbismuth leak will likely result in immediate smoke and ignition upon contact

with the air, producing white bismuth oxide fumes. If a spill occurs, it will catch fire

spontaneously.

Q3: What should I do in case of a small trimethylbismuth fire?

A3: For a small, contained fire, use a Class D dry powder extinguisher (for combustible metals)

or smother the fire with dry sand, dolomite, or powdered lime. Do NOT use water, foam, or
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carbon dioxide extinguishers, as trimethylbismuth reacts violently with water.[2][4]

Q4: What are the proper storage conditions for trimethylbismuth?

A4: Trimethylbismuth must be stored in a cool, dry, and well-ventilated area, away from heat

and sources of ignition.[2] It should be kept in a tightly sealed container under an inert

atmosphere, such as nitrogen or argon, to prevent contact with air and moisture.[1][2]

Recommended storage temperature is between 2-8°C.[1]

Q5: Can I work alone when handling trimethylbismuth?

A5: No. It is highly recommended to work with a "buddy" when handling pyrophoric materials

like trimethylbismuth. The second person should be aware of the hazards and emergency

procedures.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for

trimethylbismuth.

Property Value Source

Molecular Formula C₃H₉Bi [2]

Molecular Weight 254.08 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 110 °C (230 °F) [3][5][6]

Melting Point -86 °C (-122.8 °F) [6]

Density 2.3 g/cm³ [6]

Vapor Pressure
ln(p(Pa)) = 20.972 - 3197.86 /

(T(K) - 42.374)
[6]

Flash Point < 0 °C [2]

Autoignition Spontaneously ignites in air [2][5]
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Experimental Protocols
Protocol for Handling and Transfer of Trimethylbismuth

Preparation:

Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or

argon).

Work must be conducted in a fume hood or a glovebox.

Have appropriate fire extinguishing material (dry sand, Class D extinguisher) readily

available.

Wear the required Personal Protective Equipment (PPE): flame-resistant lab coat,

chemical splash goggles, face shield, and appropriate gloves (e.g., nitrile gloves as an

inner layer and neoprene or butyl rubber gloves as an outer layer).

Inert Atmosphere Transfer:

Use Schlenk line techniques or a glovebox to maintain an inert atmosphere.

For transfers, use a gas-tight syringe that has been purged with an inert gas.

The trimethylbismuth container should be cooled in a secondary container (e.g., a cold

bath) before opening to reduce vapor pressure.

Slowly draw the required amount of liquid into the syringe.

Ensure there are no air bubbles in the syringe.

Transfer the liquid to the reaction vessel under a positive pressure of inert gas.

Protocol for Quenching and Disposal of Small
Quantities of Trimethylbismuth
This procedure should only be performed by trained personnel.

Preparation:
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Work in a fume hood.

Have a beaker of a suitable quenching agent ready. A common and safer choice is a dilute

solution of isopropanol in an inert solvent like hexane or toluene. Avoid using water

directly.

Prepare a larger container with a dry, non-combustible absorbent material (e.g.,

vermiculite or sand).

Wear appropriate PPE.

Quenching Procedure:

Slowly and dropwise, add the trimethylbismuth to the quenching solution with gentle

stirring. The reaction is exothermic, so the addition must be slow to control the

temperature.

Continue stirring for several hours to ensure the complete reaction of the

trimethylbismuth.

Once the reaction is complete, the resulting solution can be treated as hazardous waste.

Disposal:

The quenched solution should be absorbed onto the non-combustible absorbent material.

The absorbed material must be placed in a labeled, sealed container for hazardous waste

disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Protocol for a Trimethylbismuth Spill
Immediate Actions:

Alert all personnel in the immediate area and evacuate if the spill is large or uncontrolled.
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If the spill ignites, use a Class D fire extinguisher or cover it with dry sand or powdered

lime.[4]

Do not use water or foam.[2]

Cleanup of a Small, Contained Spill:

Wear appropriate PPE.

Cover the spill with a dry, non-combustible absorbent material like dry sand, vermiculite, or

diatomaceous earth.[4]

Work from the outside of the spill inwards to prevent spreading.

Once the material is absorbed, carefully scoop the mixture into a dry, sealed container.

Label the container as hazardous waste and arrange for proper disposal.
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Trimethylbismuth Spill Occurs
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Caption: Workflow for handling a trimethylbismuth spill.
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Working with Trimethylbismuth?
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Safe Handling of
Trimethylbismuth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197961#handling-pyrophoric-nature-of-
trimethylbismuth-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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